molecular formula C6H7O6PS B8607100 3-Phosphonobenzenesulfonic acid CAS No. 126180-64-1

3-Phosphonobenzenesulfonic acid

Cat. No.: B8607100
CAS No.: 126180-64-1
M. Wt: 238.16 g/mol
InChI Key: LEMVIJSLQFNZOM-UHFFFAOYSA-N
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Description

3-Phosphonobenzenesulfonic acid is a useful research compound. Its molecular formula is C6H7O6PS and its molecular weight is 238.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

126180-64-1

Molecular Formula

C6H7O6PS

Molecular Weight

238.16 g/mol

IUPAC Name

3-phosphonobenzenesulfonic acid

InChI

InChI=1S/C6H7O6PS/c7-13(8,9)5-2-1-3-6(4-5)14(10,11)12/h1-4H,(H2,7,8,9)(H,10,11,12)

InChI Key

LEMVIJSLQFNZOM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)O)P(=O)(O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

20.2 g of phenylphosphonic acid and 8.56 g of sulfotrioxide were mechanically mixed at 180° C. for 24 hr to prepare nz-sulfophenylphosphonic acid. After diluting with excess water, the mixture was added with 15% barium chloride. The precipitate was removed by filtering and excess dimethylether was added to extract unreacted phenyl phosphonic acid and obtain a m-sulfophenylphosphonic acid solution.
Quantity
20.2 g
Type
reactant
Reaction Step One
Name
sulfophenylphosphonic acid
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

Phenyl phosphonic acid (40.0 g, 0.25 mol) was taken in a 200 mL round-bottom flask, a 60% of fuming sulfuric acid (77.3 g, 0.58 mol) was added and stirred under heating at 80° C. for one day under a nitrogen gas stream. Then, after cooling the reaction mixture in an iced bath, water (86.0 g) was added to form a 12N sulfuric acid solution (32 wt %) of 3-sulfophenyl phosphonic acid. This stock solution was portioned into a predetermined small amount and used for the synthesis of the zirconium phosphonate copolymer.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
77.3 g
Type
reactant
Reaction Step Two
Name
Quantity
86 g
Type
solvent
Reaction Step Three

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